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Compound of Interest

Compound Name: 2-Aminopyridine

CAS No.: 24843-39-8

Cat. No.: B7761127

Get Quote

The 2-aminopyridine scaffold is a cornerstone in medicinal chemistry, recognized for its ability

to form the basis of a multitude of pharmacologically active molecules.[1][2] As a "privileged

structure," its simple, low molecular weight design allows for versatile functionalization, leading

to the synthesis of diverse compounds with a wide array of biological activities.[1][3] These

derivatives have been investigated for their potential as anticancer, antimicrobial, anti-

inflammatory, and neuroprotective agents, among others.[4][5]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-
aminopyridine derivatives against several key therapeutic targets, supported by quantitative

experimental data. Detailed experimental protocols for the cited assays are also provided to aid

researchers in their drug discovery efforts.

Structure-Activity Relationship (SAR) Analysis
The biological activity of 2-aminopyridine derivatives is highly dependent on the nature and

position of substituents on the pyridine ring and the amino group. The following sections

explore the SAR of these compounds as inhibitors of various enzymes implicated in disease.
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Janus Kinase 2 (JAK2) Inhibitors
Abnormal activation of Janus Kinase 2 (JAK2), a non-receptor tyrosine kinase, is a critical

factor in the pathogenesis of myeloproliferative neoplasms.[6][7] Consequently, the

development of selective JAK2 inhibitors is a major focus in cancer therapy.[6] The 2-
aminopyridine scaffold has been successfully utilized to develop potent JAK2 inhibitors.

Key SAR Insights:

Core Scaffold: The 2-aminopyridine core is crucial for interacting with the hinge region of

the kinase domain.[8]

Substitutions at C3: Modifications at this position significantly influence potency and

selectivity.

Substitutions at C5: Incorporating moieties like 2-pyridone at this position can enhance anti-

proliferative potency.[9]

Compound Structure Target IC50 (nM)[6]
Selectivity

vs. JAK1

Selectivity

vs. JAK3

Crizotinib
Lead

Compound
JAK2 27 - -

12k

2-

aminopyridin

e derivative

JAK2 6 High High

12l

2-

aminopyridin

e derivative

JAK2 3 High High

21b

2-

aminopyridin

e derivative

JAK2 9 276-fold 184-fold

Structures for specific compounds 12k, 12l, and 21b are detailed in the source literature and

are represented here as generalized derivatives for brevity.
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Anaplastic Lymphoma Kinase (ALK) and ROS1
Inhibitors
Anaplastic Lymphoma Kinase (ALK) and Proto-oncogene tyrosine-protein kinase ROS (ROS1)

are key drivers in certain types of cancer. While inhibitors like Crizotinib are effective, the

emergence of drug-resistant mutations (e.g., ALKG1202R and ROS1G2032R) necessitates the

development of new inhibitors.[9][10]

Key SAR Insights:

Spiro Group Introduction: Incorporating a spiro group can reduce steric hindrance with bulky

side chains in mutant kinase domains, thereby overcoming resistance.[10]

Pyridone Moiety at C5: Adding a 2-pyridone moiety at the C-5 position of the 2-
aminopyridine core has been shown to yield potent inhibitors against both wild-type and

resistant ALK mutants.[9]

Compound
Target Cell Line

/ Enzyme
IC50 (nM)

Reference

Compound
IC50 (nM)

C01

CD74-

ROS1G2032R

Cell

42.3[10] Crizotinib ~1270[10]

C01
ALKG1202R

Enzyme

Potent (10-fold >

Crizotinib)[10]
Crizotinib -

18d

Karpas-299

(ALK-positive)

Cell

~40[9] - -

18d
ALKL1196M

Enzyme
45[9] - -

18d
ALKG1202R
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22[9] - -

Ubiquitin-Specific Protease 7 (USP7) Inhibitors
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USP7 is a deubiquitinating enzyme that regulates the stability of key proteins involved in cell

cycle control and apoptosis, such as MDM2 and p53. Inhibiting USP7 can lead to the

degradation of MDM2, stabilization of p53, and subsequent tumor suppression, making it an

attractive target for cancer therapy.[11][12]

Key SAR Insights:

Structural modifications to a lead compound, GNE6640, resulted in a series of 2-
aminopyridine derivatives with good USP7 inhibitory activity.[11][12]

Compounds with potent enzymatic inhibition were shown to effectively promote MDM2

degradation and stabilize p53 in cell-based assays.[11][12]

Compound IC50 (µM)[11][12] Cellular Effect[11][12]

7 7.6 ± 0.1

Promotes MDM2 degradation,

p53 stabilization, and p21

expression

14 17.0 ± 0.2 -

21 11.6 ± 0.5

Promotes MDM2 degradation,

p53 stabilization, and p21

expression

Antimicrobial Agents
The 2-aminopyridine scaffold is also a building block for novel antimicrobial agents. The

activity is highly dependent on the substituents, with some derivatives showing potent and

selective activity against Gram-positive bacteria.[4]

Key SAR Insights:

Cyclohexylamine Moiety: The presence of a cyclohexylamine group was found to be crucial

for antimicrobial activity in one study.[4]

Substituents on the Pyridine Ring: The nature of substituents on the pyridine core dictates

the spectrum of activity. For example, Schiff base derivatives of 2-amino-4-chloropyridine
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showed varied activity against both bacteria and fungi.[13]

Compound Target Organism MIC (µg·mL⁻¹)[4]

2c S. aureus 0.039 ± 0.000

2c B. subtilis 0.039 ± 0.000

Note: Compound 2c showed no significant activity against the tested Gram-negative bacteria or

yeasts.[4]

Signaling Pathways and Experimental Workflows
Visualizing the complex biological and experimental processes is essential for understanding

the context of SAR studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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